[S(R)]-N-[(S)-[3,5-Di-tert-butyl-4-methoxyphenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methyl-2-propanesulfinamide

Specification

• CAS No.: 2565792-28-9
• Molecular Formula: C47H56NO3PS
• Molecular Weight: 746.0 g/mol
• IUPAC Name: (R)-N-[(S)-(3,5-ditert-butyl-4-methoxyphenyl)-(5-diphenylphosphanyl-9,9-dimethylxanthen-4-yl)methyl]-2-methylpropane-2-sulfinamide
• Standard InChI: InChI=1S/C47H56NO3PS/c1-44(2,3)37-29-31(30-38(42(37)50-12)45(4,5)6)40(48-53(49)46(7,8)9)34-25-19-26-35-41(34)51-43-36(47(35,10)11)27-20-28-39(43)52(32-21-15-13-16-22-32)33-23-17-14-18-24-33/h13-30,40,48H,1-12H3/t40-,53+/m0/s1
• Standard InChI Key: BCSWMDYGGCPTPC-FAMOVDSYSA-N
• Isomeric SMILES: CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)[C@H](C6=CC(=C(C(=C6)C(C)(C)C)OC)C(C)(C)C)N[S@](=O)C(C)(C)C)C
• SMILES: CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)C(C6=CC(=C(C(=C6)C(C)(C)C)OC)C(C)(C)C)NS(=O)C(C)(C)C)C
• Canonical SMILES: CC1(C2=C(C(=CC=C2)P(C3=CC=CC=C3)C4=CC=CC=C4)OC5=C(C=CC=C51)C(C6=CC(=C(C(=C6)C(C)(C)C)OC)C(C)(C)C)NS(=O)C(C)(C)C)C

Introduction

The compound “[S(R)]-N-[(S)-[3,5-Di-tert-butyl-4-methoxyphenyl][5-(diphenylphosphino)-9,9-dimethyl-9H-xanthen-4-yl]methyl]-2-methyl-2-propanesulfinamide” is a highly specialized organophosphorus compound with potential applications in asymmetric synthesis and catalysis. This molecule features a complex structure integrating sulfinamide, phosphine, and bulky tert-butyl groups, which contribute to its stereochemical properties and reactivity.

Molecular Characteristics

Property	Details
Molecular Formula	$C_{34}H_{56}NO_2PS$
Molecular Weight	573.9 g/mol
IUPAC Name	(R)-N-[( S)-(3,5-di-tert-butyl-4-methoxyphenyl)-(2-di-tert-butylphosphanylphenyl)methyl]-2-methylpropane-2-sulfinamide
Synonyms	(R)-N-((S)-(3,5-Di-tert-butyl-4-methoxyphenyl)(2-(di-tert-butylphosphanyl)phenyl)methyl)-2-methylpropane-2-sulfinamide
Structure	Contains a xanthene backbone with a phosphine group and sulfinamide functionality.

Structural Features

The compound's structure is defined by:

• Sulfinamide Group: Provides chirality and reactivity for asymmetric synthesis.

• Phosphine Group: A diphenylphosphino moiety that enhances catalytic activity in organometallic reactions.

• Bulky Substituents: The tert-butyl groups on the phenol ring increase steric hindrance, improving selectivity in catalytic processes.

Applications

This compound is primarily utilized in:

• Asymmetric Catalysis:

  • Used as a ligand in transition-metal catalyzed reactions.

  • Facilitates enantioselective transformations due to its chiral centers.

• Synthetic Chemistry:

  • A building block for creating complex molecules with specific stereochemistry.

• Pharmaceutical Research:

  • Potential applications in designing enantiopure drugs.

Synthesis

The synthesis of this compound involves:

• Starting with a xanthene backbone functionalized with diphenylphosphine.

• Introducing the sulfinamide group via sulfonation and subsequent amination.

• Attaching the bulky tert-butyl and methoxyphenyl groups to enhance steric and electronic properties.

Research Insights

Studies on this compound have demonstrated its utility in:

• High enantioselectivity when used as a ligand in hydrogenation reactions.

• Stability under reaction conditions due to the steric protection provided by bulky substituents.